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Compound of Interest

Compound Name: Pigment Red 48:4

Cat. No.: B1170613 Get Quote

Introduction

Pigment Red 48:4, a manganese salt of a monoazo dye, is a high-performance organic

pigment prized for its vibrant bluish-red hue and excellent durability.[1] It is extensively utilized

in the formulation of high-performance coatings for automotive, industrial, and architectural

applications where exceptional lightfastness, heat stability, and weather resistance are

paramount.[1] This document provides detailed application notes and protocols for researchers

and formulation chemists working with Pigment Red 48:4 in the development of advanced

coating systems.

Key Performance Characteristics

Pigment Red 48:4 offers a compelling balance of properties that make it suitable for demanding

coating applications:

Color: It provides a bright, clean, and intense bluish-red shade.[1]

Lightfastness: It exhibits excellent resistance to fading upon exposure to light, making it ideal

for exterior coatings.[1]

Heat Stability: The pigment can withstand high temperatures, a critical attribute for coatings

subjected to baking cycles or operating in high-heat environments.[1]
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Solvent Resistance: Pigment Red 48:4 demonstrates good resistance to a variety of solvents

commonly used in coating formulations.[1]

Durability: As a manganese laked pigment, it offers enhanced durability compared to other

metal salts of the same organic chromophore.

Catalytic Drying: The manganese content in Pigment Red 48:4 can act as a catalytic drier in

alkyd and other oxidatively curing resin systems, potentially reducing drying times.[1]

Applications in High-Performance Coatings
Pigment Red 48:4 is a versatile pigment suitable for a range of high-performance coating

systems:

Automotive Coatings: Its excellent durability and vibrant color make it a choice for

automotive paints, contributing to long-lasting and aesthetically pleasing finishes.

Industrial Coatings: It is recommended for various industrial paints, including powder

coatings, air-drying industrial paints, and stoving varnishes, offering robust performance in

harsh industrial environments.[1][2]

Architectural Coatings: Due to its high weather resistance, it is well-suited for exterior

architectural paints where color retention is crucial.[1]

Powder Coatings: The pigment's heat stability makes it a viable option for powder coating

applications, which involve high curing temperatures.[2]

Quantitative Data Summary
The following tables summarize the key quantitative properties of Pigment Red 48:4.

Table 1: Physical and Chemical Properties
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Property Value Reference

Chemical Type
Monoazo Lake (Manganese

Salt)
[1][3]

Color Index Name Pigment Red 48:4

C.I. Number 15865:4 [1]

CAS Number 5280-66-0 [1]

Molecular Formula C18H15ClN2O6S [1]

Specific Gravity ~1.70 g/cm³ [3]

pH Value 7.0 - 8.0 [4]

Oil Absorption 45-60 ml/100g [3][4]

Table 2: Fastness Properties
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Property
Rating (1-8 Scale,
8=Excellent)

Rating (1-5 Scale,
5=Excellent)

Reference

Light Fastness (Full

Shade)
6-7 [1][4]

Light Fastness

(Reduced Tint)
5 [3]

Heat Resistance (°C) 200-220°C [3][4]

Acid Resistance (2%

HCl)
4-5 [3][4]

Alkali Resistance (2%

NaOH)
3-4 [3][4]

Water Resistance 4

Ethanol Resistance 4 [4]

Xylene Resistance 3 [3]

Ester Resistance 3-4 [3]

Mineral Spirit

Resistance
4 [3]

Bleeding Resistance 4 [4]

Migration Resistance 4 [4]

Experimental Protocols
Protocol 1: Preparation of a Pigment Red 48:4
Dispersion
This protocol outlines a general procedure for dispersing Pigment Red 48:4 in a solvent-based

acrylic resin system suitable for a high-performance industrial coating.

Materials:
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Pigment Red 48:4

Acrylic Resin Solution (e.g., 50% solids in xylene/butyl acetate)

Dispersing Agent (suitable for organic pigments in solvent-based systems)

Solvent Blend (e.g., xylene, butyl acetate)

High-Speed Disperser with a Cowles Blade

Bead Mill

Grindometer (Hegman Gauge)

Procedure:

Premix Preparation:

In a suitable vessel, combine the acrylic resin solution, the calculated amount of

dispersing agent, and a portion of the solvent blend.

Begin agitation with the high-speed disperser at a low speed.

Gradually add the Pigment Red 48:4 powder to the liquid components.

Once all the pigment is added, increase the disperser speed to create a vortex and ensure

thorough wetting of the pigment particles. Continue mixing for 20-30 minutes.

Milling:

Transfer the premix to a bead mill charged with appropriate grinding media (e.g., 0.8-1.2

mm glass or ceramic beads).

Mill the pigment paste at a controlled temperature (typically not exceeding 40-50°C) until

the desired fineness of grind is achieved.

Periodically take a sample and measure the dispersion quality using a grindometer. A

Hegman gauge reading of 7 or higher is generally desirable for high-gloss coatings.
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Let-Down:

Once the target fineness is reached, transfer the milled pigment concentrate to a separate

mixing vessel.

Slowly add the remaining portion of the acrylic resin solution and solvent blend under

constant, low-speed agitation. This "let-down" step reduces the pigment concentration to

the final desired level for the coating formulation.

Continue mixing for an additional 15-20 minutes to ensure homogeneity.

Protocol 2: Evaluation of Coating Properties
This protocol describes the application and testing of the prepared pigmented coating to

evaluate its key performance characteristics.

Materials:

Pigment Red 48:4 based coating

Test Panels (e.g., phosphated steel, aluminum)

Film Applicator (e.g., bird applicator, drawdown bar)

Spectrophotometer

Glossmeter

Cross-hatch Adhesion Tester (as per ASTM D3359)

QUV Accelerated Weathering Tester (as per ASTM G154)

Procedure:

Coating Application:

Ensure the test panels are clean and dry.
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Apply the coating to the test panels using a film applicator to achieve a consistent dry film

thickness (e.g., 25-50 µm).

Allow the coated panels to flash off (solvent evaporation) for the recommended time

before curing.

Curing:

Cure the coated panels according to the resin manufacturer's specifications. This may

involve air drying or baking in an oven at a specific temperature and duration.

Performance Testing:

Color Measurement: Use a spectrophotometer to measure the CIELAB color coordinates

(L, a, b*) of the cured coating.

Gloss Measurement: Measure the 60° and/or 20° gloss of the coating using a glossmeter.

Adhesion: Evaluate the adhesion of the coating to the substrate using the cross-hatch

adhesion test according to ASTM D3359.

Lightfastness and Weatherability: Expose the coated panels in a QUV accelerated

weathering tester. Periodically remove the panels and measure the change in color (ΔE*)

and gloss to assess the coating's resistance to degradation from UV light and moisture.

Visualizations
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Protocol 1: Pigment Dispersion

Protocol 2: Coating Evaluation

1. Premix Preparation
(Resin, Dispersant, Solvent, Pigment) High-Speed Disperser

Repeat until
Hegman ≥ 7 2. Milling

(Bead Mill)

Repeat until
Hegman ≥ 7

Grindometer Check
Repeat until
Hegman ≥ 7

Repeat until
Hegman ≥ 7

3. Let-Down
(Add remaining resin & solvent) Final Pigment Dispersion 1. Coating Application

(Drawdown on Test Panel)
2. Curing

(Air Dry or Bake) 3. Performance Testing

Color Measurement
(Spectrophotometer)

Gloss Measurement
(Glossmeter)

Adhesion Test
(ASTM D3359)

Accelerated Weathering
(QUV - ASTM G154)

Click to download full resolution via product page

Caption: Experimental workflow for the dispersion of Pigment Red 48:4 and subsequent

coating evaluation.
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Inherent Properties

Formulation Considerations

High-Performance Coating Attributes

Pigment Red 48:4

Bluish-Red ShadeHigh Lightfastness Good Heat Stability Excellent Durability

Proper Dispersion
(Wetting, Milling)
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Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1170613?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical relationships between Pigment Red 48:4 properties and high-performance

coating attributes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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